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Compound of Interest

Compound Name: Boc-Ser(tBu)-OH

Cat. No.: B558124 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical aspect of laboratory safety and environmental responsibility. This

guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of

Boc-Ser(tBu)-OH (N-alpha-Boc-O-tert-butyl-L-serine), a common reagent in peptide synthesis.

Adherence to these guidelines is essential to mitigate risks and ensure a safe and compliant

laboratory environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Boc-Ser(tBu)-OH with

appropriate safety measures. The compound is classified as a combustible solid[1].

Personal Protective Equipment (PPE): Ensure the following PPE is worn at all times when

handling Boc-Ser(tBu)-OH:

Respiratory Protection: A dust mask, such as a type N95 (US), is necessary to prevent

inhalation of the solid particles[1].

Eye Protection: Safety eyeshields are required to protect against accidental splashes or

dust[1].

Hand Protection: Chemical-resistant gloves are mandatory to prevent skin contact[1].
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For quick reference, the following table summarizes key safety and physical properties of Boc-
Ser(tBu)-OH.

Parameter Value Source

Chemical Formula C12H23NO5 [2][3]

Molecular Weight 261.31 g/mol

Form Solid

Storage Class 11 - Combustible Solids [1]

Storage Temperature 2-8°C [1]

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2]

GHS Signal Word Warning [2]

GHS Precautionary

Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)

[2]

Step-by-Step Disposal Protocol
The recommended disposal procedure for Boc-Ser(tBu)-OH is based on best practices for

non-hazardous or combustible solid chemical waste.

Waste Segregation: Do not mix Boc-Ser(tBu)-OH with other chemical wastes, especially

incompatible materials. It should be collected in a designated and compatible container.
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Container Labeling: The waste container must be clearly and accurately labeled with the full

chemical name: "Boc-Ser(tBu)-OH".

Solid Waste Disposal:

Collect waste Boc-Ser(tBu)-OH in a securely sealed container to prevent dust from

becoming airborne.

For any materials used to clean up spills (e.g., absorbent pads, contaminated gloves),

collect them in a securely sealed container.

Liquid Waste Disposal (if in solution):

If Boc-Ser(tBu)-OH is in a solvent, the entire solution should be treated as chemical

waste.

Collect the solution in a compatible, sealed, and clearly labeled waste container. The label

should include the full name of the chemical and the solvent used.

Crucially, do not pour any solutions containing Boc-Ser(tBu)-OH down the drain.

Professional Disposal: The primary and recommended method for the final disposal of Boc-
Ser(tBu)-OH is to engage a licensed professional waste disposal company. Your institution's

Environmental Health and Safety (EHS) office can provide guidance and arrange for the

collection and proper disposal of the chemical waste, ensuring compliance with all federal,

state, and local regulations.

Contaminated Packaging: Dispose of the original packaging as you would the unused

product, in a sealed container for collection by your EHS office.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Boc-
Ser(tBu)-OH.
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End: Safe and Compliant Disposal
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Caption: Disposal workflow for Boc-Ser(tBu)-OH.
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By adhering to these procedures and consulting with your institution's safety professionals, you

can ensure the safe and compliant disposal of Boc-Ser(tBu)-OH, fostering a secure and

sustainable research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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